Cas no 1006899-77-9 (Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate)

• Product Name: Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate
• CAS No: 1006899-77-9
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• MDL: MFCD13182497
• CID: 1126315
• PubChem ID: 66724816
• Update Time: 2025-06-13

Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 6-bromo-1H-benzimidazole-1-carboxylate
• 6-Bromo-1H-benzimidazole-1-carboxylic acid 1,1-dimethylethyl ester
• tert-Butyl 6-bromo-1H-benzimidazole-1-carboxylate
• 1,1-dimethylethyl 6-bromo-1H-benzimidazole-1-carboxylate
• 1H-BenziMidazole-1-carboxylicacid,6-broMo-,1,1-diMethylethylester
• tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate
• tert-butyl 6-bromobenzimidazole-1-carboxylate
• FCH1624676
• AK173477
• OR305019
• AX8323995
• tert-butyl 6-bromo-1H-1,3-benzodiazole-1-carboxylate
• 1h-benzimidazole-1-carboxylic acid,6-bromo-,1,1-dimethylethyl ester
• 1H-Benzimidazole-1-carboxy
• 6-Bromo-1H-benZimidaZole-1-carboxylic acid tert-butylester
• SCHEMBL559566
• 1006899-77-9
• DB-322504
• 6-bromo-1h-benzimidazole-1-carboxylic acid tert-butyl ester
• AKOS025396018
• A897366
• MFCD13182497
• 1H-Benzimidazole-1-carboxylic acid, 6-bromo-, 1,1-dimethylethyl ester
• F13259
• tert-Butyl6-bromo-1H-benzo[d]imidazole-1-carboxylate
• DS-8504
• TERT-BUTYL 6-BROMO-1,3-BENZODIAZOLE-1-CARBOXYLATE
• CS-0097681
• Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate

• MDL： MFCD13182497
• Inchi： 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-7-14-9-5-4-8(13)6-10(9)15/h4-7H,1-3H3
• InChI Key： XLOBARPKKQPYLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C=N2)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.01609
• Monoisotopic Mass: 296.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.4

Experimental Properties

• PSA: 44.12

Additional information on Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate

Recent Advances in the Application of Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate (CAS: 1006899-77-9) in Chemical Biology and Pharmaceutical Research

Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate (CAS: 1006899-77-9) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of small-molecule inhibitors and pharmaceutical agents. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a versatile building block for the construction of complex heterocyclic compounds. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

One of the most notable applications of Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative neoplasms. The bromo-substituted imidazole core facilitates further functionalization through cross-coupling reactions, enabling the introduction of diverse pharmacophores to optimize binding affinity and selectivity.

In addition to its synthetic utility, recent research has explored the biological activities of derivatives derived from this compound. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 6-bromo-substituted benzimidazole derivatives exhibit potent anti-inflammatory properties by modulating NF-κB signaling pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

The compound's stability and reactivity have also made it a subject of interest in chemical biology. A 2024 study in ACS Chemical Biology detailed its use as a photoaffinity labeling probe to investigate protein-ligand interactions. The tert-butyloxycarbonyl (Boc) protecting group enhances the compound's solubility in organic solvents, while the bromo substituent allows for subsequent bioconjugation, making it a valuable tool for target identification and mechanistic studies.

Despite its promising applications, challenges remain in the large-scale production and purification of Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate. Recent advances in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by improving yield and reducing byproduct formation. These technological improvements are expected to facilitate broader adoption of this compound in industrial-scale pharmaceutical synthesis.

Looking ahead, the unique structural features of this compound continue to inspire innovative research directions. Ongoing studies are investigating its potential in PROTAC (proteolysis-targeting chimera) design and as a scaffold for covalent inhibitor development. As the field of targeted protein degradation grows, the versatility of Tert-Butyl 6-bromo-1H-benzo[d]imidazole-1-carboxylate positions it as a valuable asset in modern drug discovery pipelines.